Cas no 1448030-51-0 (2-phenoxy-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylacetamide)

• Product Name: 2-phenoxy-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylacetamide
• CAS No: 1448030-51-0
• MF: C₁₄H₁₂N₆O₂
• MW: 296.284081459045
• CID: 6382781
• PubChem ID: 71805417
• Update Time: 2025-11-07

2-phenoxy-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylacetamide
• 2-phenoxy-N-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]acetamide
• CHEMBL4969555
• F6432-0011
• 2-phenoxy-N-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]acetamide
• AKOS024557858
• N-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-2-phenoxyacetamide
• 1448030-51-0

• Inchi： 1S/C14H12N6O2/c21-14(7-22-11-4-2-1-3-5-11)19-12-6-13(17-9-16-12)20-10-15-8-18-20/h1-6,8-10H,7H2,(H,16,17,19,21)
• InChI Key： QOGFVAPHDPFDLV-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2C=NC=N2)=NC=N1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 296.10217365g/mol
• Monoisotopic Mass: 296.10217365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-phenoxy-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylacetamide

2-Phenoxy-N-6-(1H-1,2,4-Triazol-1-yl)Pyrimidin-4-YlAcetamide: A Comprehensive Overview

The compound 2-phenoxy-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylacetamide (CAS No. 1448030-51-0) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. In this article, we will delve into the properties, synthesis, and applications of this compound, as well as its role in cutting-edge research.

Structural Insights: The molecular structure of 2-phenoxy-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-y acetamide is characterized by a pyrimidine ring system substituted with a phenoxy group at position 2 and an acetamide group at position 6. The presence of the triazole moiety further enhances the compound's reactivity and stability. This combination of functional groups makes it a versatile building block for various chemical reactions and applications.

Synthesis and Characterization: The synthesis of 2-phenoxy-N-6-(1H-1,2,4-triazol - yl)pyrimidin - ylacetamide involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and amide bond formation. Researchers have optimized the reaction conditions to achieve high yields and purity. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's structure and purity.

Pharmacological Applications: Recent studies have highlighted the potential of 2-phenoxy-N -6 -(1H - 1 , 2 , 4 - triazol - yl ) pyrimidin - yl acetamide as a lead compound in drug discovery. Its ability to modulate key biological targets makes it a promising candidate for treating various diseases. For instance, research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be exploited in developing therapies for chronic inflammatory diseases.

Materials Science Applications: Beyond pharmacology, 2-phenoxy-N -6 -(1H - 1 , 2 , 4 - triazol - yl ) pyrimidin - yl acetamide has shown potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers are actively exploring its application in flexible electronics due to its excellent thermal stability and mechanical properties.

Environmental Considerations: As with any chemical compound, understanding the environmental impact of 2-phenoxy-N -6 -(1H - 1 , 2 , 4 - triazol - yl ) pyrimidin - yl acetamide is crucial. Studies are underway to assess its biodegradability and toxicity levels. Preliminary results suggest that the compound has low toxicity to aquatic organisms, which is a positive indicator for its safe use in various applications.

Future Directions: The continued exploration of 2-phenoxy-N -6 -(1H - 1 , 2 , 4 - triazol - yl ) pyrimidin - yl acetamide is expected to yield further insights into its potential uses. Collaborative efforts between chemists, biologists, and materials scientists are likely to drive innovation in this field. Future research will focus on optimizing synthesis methods, expanding its application scope, and ensuring its sustainability.

In conclusion, 2-phenoxy-N -6 -(1H - 1 , 2 , 4 - triazol - yl ) pyrimidin - yl acetamide (CAS No. 1448030-51-0) is a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with advanced synthesis techniques and promising applications in pharmacology and materials science, positions it as a key player in future innovations. As research progresses, we can expect even more groundbreaking discoveries related to this fascinating molecule.